Benzene, 1-ethynyl-2-(phenylethynyl)-

• CAS No.: 143192-60-3
• Molecular Formula: C16H10
• Molecular Weight: 202.25 g/mol
• IUPAC Name: 1-ethynyl-2-(2-phenylethynyl)benzene
• InChI: InChI=1S/C16H10/c1-2-15-10-6-7-11-16(15)13-12-14-8-4-3-5-9-14/h1,3-11H
• InChI Key: FFEGFMOHMPSHTK-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=CC=CC=C1C#CC2=CC=CC=C2

Description

Benzene, 1-ethynyl-2-(phenylethynyl)- is a useful research compound. Its molecular formula is C16H10 and its molecular weight is 202.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In an especially contemplated arm extension strategy depicted in FIG. 4, in which AD represents an admantane or diamantane group. Phenylacetylene is a starting molecule that is reacted (A1) with TBA (supra) to yield tetrakis(mono-tolanyl)-adamantane. Alternatively, phenylacetylene can be converted (B1) to tolanylbromide that is subsequently reacted (C1) with trimethylsilylacetylene to form tolanylacetylene. TBA can then be reacted (A2) with tolanylacetylene to tetrakis(bis-tolanyl)-adamantane. In a further extension reaction, tolanylacetylene is reacted (B2) with 1-bromo-4-iodobenzene to bistolanylbromide that is further converted (C2) to bistolanylacetylene. The so formed bistolanylacetylene may then be reacted (A3) with TBA to yield tetrakis(tristolanyl)-adamantane.